Cas no 149303-39-9 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid)
3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
- 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid
- 149303-39-9
- EN300-1513553
-
- Inchi: 1S/C21H22N2O5/c1-13(20(26)22-11-10-19(24)25)23-21(27)28-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18H,10-12H2,1H3,(H,22,26)(H,23,27)(H,24,25)/t13-/m0/s1
- InChI Key: XVRNOCURWHWZSB-ZDUSSCGKSA-N
- SMILES: O(C(N[C@@H](C)C(NCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 382.15287181g/mol
- Monoisotopic Mass: 382.15287181g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 559
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 105Ų
3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1513553-0.05g |
3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid |
149303-39-9 | 0.05g |
$2044.0 | 2023-06-05 | ||
| Enamine | EN300-1513553-0.1g |
3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid |
149303-39-9 | 0.1g |
$2142.0 | 2023-06-05 | ||
| Enamine | EN300-1513553-0.25g |
3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid |
149303-39-9 | 0.25g |
$2239.0 | 2023-06-05 | ||
| Enamine | EN300-1513553-0.5g |
3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid |
149303-39-9 | 0.5g |
$2336.0 | 2023-06-05 | ||
| Enamine | EN300-1513553-1.0g |
3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid |
149303-39-9 | 1g |
$2433.0 | 2023-06-05 | ||
| Enamine | EN300-1513553-2.5g |
3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid |
149303-39-9 | 2.5g |
$4771.0 | 2023-06-05 | ||
| Enamine | EN300-1513553-5.0g |
3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid |
149303-39-9 | 5g |
$7058.0 | 2023-06-05 | ||
| Enamine | EN300-1513553-10.0g |
3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid |
149303-39-9 | 10g |
$10464.0 | 2023-06-05 | ||
| Enamine | EN300-1513553-50mg |
3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid |
149303-39-9 | 50mg |
$468.0 | 2023-09-27 | ||
| Enamine | EN300-1513553-100mg |
3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid |
149303-39-9 | 100mg |
$490.0 | 2023-09-27 |
3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
Introduction to 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic Acid (CAS No. 149303-39-9)
3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid, identified by its CAS number 149303-39-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for therapeutic applications, particularly in the realm of enzyme inhibition and drug development. The intricate structure of this molecule, featuring a chiral center and multiple functional groups, makes it a subject of intense study for researchers aiming to develop novel bioactive agents.
The< strong>fluoren-9-yl moiety present in the molecule is a key feature that contributes to its unique chemical and pharmacological profile. Fluorene derivatives are well-known for their stability and luminescent properties, which make them valuable in various applications, including as probes in biochemical assays and as components in advanced materials. The incorporation of the< strong>methoxycarbonyl group further enhances the reactivity and solubility of the compound, facilitating its use in synthetic chemistry and drug formulation.
In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemistry of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid, specifically the (2S) configuration at the chiral center, plays a crucial role in determining its biological activity. This aspect has been extensively explored in academic research, with studies demonstrating the importance of enantioselective synthesis in achieving optimal pharmacological outcomes.
The pharmaceutical industry has been actively investigating novel compounds that can modulate biological pathways associated with various diseases. 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid has shown potential in preclinical studies as an inhibitor of specific enzymes implicated in metabolic disorders and inflammatory conditions. Its ability to interact with biological targets at high selectivity makes it a promising candidate for further development into a therapeutic agent.
Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid. Techniques such as solid-phase peptide synthesis (SPPS) and automated solid-phase synthesis (ASPS) have been particularly useful in constructing the intricate structure of this compound with high precision. These methods not only improve yield but also enhance purity, which are critical factors for pharmaceutical applications.
The< strong>fluoren-9-ylmethoxycarbonyl group not only contributes to the molecular architecture but also influences the pharmacokinetic properties of the compound. Studies have indicated that this moiety can enhance metabolic stability and bioavailability, which are essential for effective drug delivery. Additionally, the amide and carboxylic acid functionalities provide multiple interaction points with biological targets, further enhancing its potential as a lead compound for drug development.
In conclusion, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS No. 149303-39-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the chiral center and< strong>methoxycarbonyl group, make it a versatile molecule with potential applications in various therapeutic areas. Ongoing research continues to uncover new insights into its biological activity and pharmacological properties, positioning it as a valuable asset in the quest for novel therapeutic agents.
149303-39-9 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)